Cas no 20287-37-0 (Fenquizone)

Fenquizone structure
Fenquizone structure
Product Name:Fenquizone
CAS No:20287-37-0
MF:C14H12ClN3O3S
MW:337.781380653381
CID:256627
PubChem ID:68548
Update Time:2025-04-19

Fenquizone Chemical and Physical Properties

Names and Identifiers

    • 6-Quinazolinesulfonamide,7-chloro-1,2,3,4-tetrahydro-4-oxo-2-phenyl-
    • Fenquizone
    • 7-chloro-4-oxo-2-phenyl-2,3-dihydro-1H-quinazoline-6-sulfonamide
    • 7-Chlor-2-phenyl-6-sulfamoyl-1,2,3,4-tetrahydro-chinazolin-4-on
    • 7-Chlor-2-phenyl-6-sulfonylamino-1,2-dihydro-3H-chinazolin-4-on
    • 7-chloro-4-oxo-2-phenyl-1,2,3,4-tetrahydro-quinazoline-6-sulfonic acid amide
    • Fenchizone
    • fenchizone[dcit]
    • Fenquizona
    • Fenquizonum
    • Idrolone
    • 7-chloro-4-oxo-2-phenyl-2, 3-dihydro-1H-quinazoline-6-sulfonamide
    • (+/-)-7-CHLORO-1,2,3,4-TETRAHYDRO-4-OXO-2-PHENYL-6-QUINAZOLINESULFONAMIDE
    • Fenquizone [USAN:INN]
    • EX-A6134
    • 2-Phenyl-6-sulfonamido-7-chloro-1,2,3,4-tetrahydro-4-quinazolidone
    • FENQUIZONE [MI]
    • LJ1U13R8IK
    • HY-126179
    • 2-Phenyl-7-chloro-6-sulfamoyl-1,2,3,4-tetrahydro-4-quinazolinone
    • M.G. 13054
    • (+-)-7-Chloro-1,2,3,4-tetrahydro-4-oxo-2-phenyl-6-quinazolinesulfonamide
    • Fenquizone (USAN/INN)
    • DTXSID10864933
    • DB13708
    • NS00052047
    • MG-13054
    • 20287-37-0
    • EINECS 243-689-5
    • FENQUIZONE [MART.]
    • AKOS040751791
    • Fenquizona [INN-Spanish]
    • FENQUIZONE [WHO-DD]
    • Fenquizonum [INN-Latin]
    • CS-0092520
    • FENQUIZONE [INN]
    • 6-Quinazolinesulfonamide, 7-chloro-1,2,3,4-tetrahydro-4-oxo-2-phenyl-, (+-)-
    • UNII-LJ1U13R8IK
    • CHEMBL2106186
    • 7-chloro-4-oxo-2-phenyl-1,2,3,4-tetrahydroquinazoline-6-sulfonamide
    • FENQUIZONE [USAN]
    • Fenchizone [DCIT]
    • CHEBI:135435
    • 6-QUINAZOLINESULFONAMIDE, 7-CHLORO-1,2,3,4-TETRAHYDRO-4-OXO-2-PHENYL-, (+/-)-
    • D04161
    • MS-25131
    • Q3742488
    • SCHEMBL309550
    • DBDTUXMDTSTPQZ-UHFFFAOYSA-N
    • DA-73334
    • Inchi: 1S/C14H12ClN3O3S/c15-10-7-11-9(6-12(10)22(16,20)21)14(19)18-13(17-11)8-4-2-1-3-5-8/h1-7,13,17H,(H,18,19)(H2,16,20,21)
    • InChI Key: DBDTUXMDTSTPQZ-UHFFFAOYSA-N
    • SMILES: ClC1=CC2=C(C=C1S(N)(=O)=O)C(NC(C1C=CC=CC=1)N2)=O

Computed Properties

  • Exact Mass: 337.02900
  • Monoisotopic Mass: 337.0287901g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 530
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 110Ų

Experimental Properties

  • Melting Point: >310°
  • PSA: 109.67000
  • LogP: 4.08940

Fenquizone Customs Data

  • HS CODE:2935009090
  • Customs Data:

    China Customs Code:

    2935009090

    Overview:

    2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%

Fenquizone Pricemore >>

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